![molecular formula C19H27FN4O3 B5115396 1-butyryl-4-[4-fluoro-2-nitro-5-(1-piperidinyl)phenyl]piperazine](/img/structure/B5115396.png)
1-butyryl-4-[4-fluoro-2-nitro-5-(1-piperidinyl)phenyl]piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-butyryl-4-[4-fluoro-2-nitro-5-(1-piperidinyl)phenyl]piperazine is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as BFN or BFPNP and is known to have potent effects on the central nervous system.
Mechanism of Action
The exact mechanism of action of 1-butyryl-4-[4-fluoro-2-nitro-5-(1-piperidinyl)phenyl]piperazine is not fully understood. However, it is known to have potent effects on the central nervous system. BFN is believed to act as a serotonin and dopamine transporter inhibitor, which leads to an increase in the levels of these neurotransmitters in the brain. This, in turn, leads to the potent effects of BFN on the central nervous system.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. Some of these effects include:
1. Increased levels of serotonin and dopamine in the brain.
2. Neuroprotective effects in animal models of Parkinson's disease.
3. Antidepressant-like effects in animal models of depression.
4. Anxiolytic effects in animal models of anxiety.
Advantages and Limitations for Lab Experiments
1-butyryl-4-[4-fluoro-2-nitro-5-(1-piperidinyl)phenyl]piperazine has a number of advantages and limitations for lab experiments. Some of the advantages include:
1. Potent effects on the central nervous system, making it a valuable tool for studying various neurological disorders.
2.
Future Directions
There are a number of future directions for research on 1-butyryl-4-[4-fluoro-2-nitro-5-(1-piperidinyl)phenyl]piperazine. Some of these directions include:
1. Further studies on the long-term effects of BFN.
2. Studies on the safety of BFN in humans.
3. Studies on the pharmacokinetics of BFN.
4. Development of new therapeutic agents based on the structure of BFN.
5. Studies on the potential use of BFN in the treatment of other neurological disorders.
6. Development of new synthesis methods for BFN.
In conclusion, this compound is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound has potent effects on the central nervous system, making it a valuable tool for studying various neurological disorders. While there are limitations to the use of BFN in lab experiments, there are also a number of advantages, including its well-established synthesis method and extensive research. There are also a number of future directions for research on BFN, including further studies on its long-term effects, safety in humans, pharmacokinetics, and potential use in the treatment of other neurological disorders.
Synthesis Methods
Is well-established, making it easy to obtain.
3. Has been extensively studied, making it a well-understood compound.
Some of the limitations include:
1. Limited information on the long-term effects of BFN.
2. Limited information on the safety of BFN in humans.
3. Limited information on the pharmacokinetics of BFN.
Scientific Research Applications
1-butyryl-4-[4-fluoro-2-nitro-5-(1-piperidinyl)phenyl]piperazine has been extensively studied for its potential applications in scientific research. This compound has been shown to have potent effects on the central nervous system, making it a valuable tool for studying various neurological disorders. Some of the areas where BFN has been studied include:
1. Parkinson's Disease: BFN has been shown to have neuroprotective effects in animal models of Parkinson's disease. It has been suggested that BFN could be used as a potential therapeutic agent for Parkinson's disease.
2. Depression: BFN has been shown to have antidepressant-like effects in animal models of depression. It has been suggested that BFN could be used as a potential therapeutic agent for depression.
3. Anxiety: BFN has been shown to have anxiolytic effects in animal models of anxiety. It has been suggested that BFN could be used as a potential therapeutic agent for anxiety disorders.
Properties
IUPAC Name |
1-[4-(4-fluoro-2-nitro-5-piperidin-1-ylphenyl)piperazin-1-yl]butan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H27FN4O3/c1-2-6-19(25)23-11-9-22(10-12-23)17-14-16(21-7-4-3-5-8-21)15(20)13-18(17)24(26)27/h13-14H,2-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JGJOYBLUYUYVKF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)N1CCN(CC1)C2=CC(=C(C=C2[N+](=O)[O-])F)N3CCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H27FN4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.